Cas no 106113-17-1 (1,3-Isobenzofurandione, 5-methyl-4-(3-methyl-2-butenyl)-)

• Product Name: 1,3-Isobenzofurandione, 5-methyl-4-(3-methyl-2-butenyl)-
• CAS No: 106113-17-1
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 1179680
• PubChem ID: 13681832
• Update Time: 2025-04-20

1,3-Isobenzofurandione, 5-methyl-4-(3-methyl-2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 5-methyl-4-(3-methyl-2-butenyl)-
• 5-methyl-4-(3-methylbut-2-enyl)-2-benzofuran-1,3-dione
• 5-Methyl-4-(3-methylbut-2-en-1-yl)-2-benzofuran-1,3-dione
• DTXSID30546608
• 106113-17-1

• Inchi： 1S/C14H14O3/c1-8(2)4-6-10-9(3)5-7-11-12(10)14(16)17-13(11)15/h4-5,7H,6H2,1-3H3
• InChI Key： WDJQUZUFSOONQM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C)C(C/C=C(\C)/C)=C2C1=O)=O

Computed Properties

• Exact Mass: 234.12564
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37